7-Acetyl-4-hydroxybenzo[d]thiazol-2(3H)-one

• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: 7-acetyl-4-hydroxy-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H7NO3S/c1-4(11)5-2-3-6(12)7-8(5)14-9(13)10-7/h2-3,12H,1H3,(H,10,13)
• InChI Key: ISRVZIVXPKWOSM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C(=C(C=C1)O)NC(=O)S2

Description

7-Acetyl-4-hydroxybenzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C9H7NO3S and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-acetyl4-methoxy-1,3-benzothiazol-2(3H)-one (1.2 g), pyridine hydrochloride (2.77 g), in dry 1-methyl-2-pyrrolidone(6 ml), was heated at 190° C. in a microwave reactor for 90 min. The reaction mixture was cooled to room temperature, and diluted with water. The precipitated solid was collected by filtration, washed with water and dried under vacuum at 40° C. to give the title compound (1.07 g). LCMS RT=2.46 min.